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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266 Get Quote

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

A Comprehensive Overview of a Key Metabolic
Tracer
This technical guide provides an in-depth overview of Sodium DL-Lactate-d3, a deuterated

stable isotope-labeled form of sodium lactate. It is intended for researchers, scientists, and

drug development professionals engaged in metabolic studies, analytical chemistry, and

pharmaceutical research. This document details the compound's properties, applications, and

relevant experimental methodologies.

Core Compound Identification
Sodium DL-Lactate-d3 is a valuable tool in metabolic research, allowing for the precise tracing

of lactate pathways in various biological systems. Its physical and chemical properties are

summarized below.
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Property Value

CAS Number 1219802-24-0[1]

Molecular Formula C₃H₂D₃NaO₃[1]

Molecular Weight 115.08 g/mol [1]

Synonyms

2-Hydroxypropanoic Acid Sodium Salt-d3,

Monosodium Salt Lactic Acid-d3, Sodium

Lactate-d3[1]

Applications in Research and Drug Development
Sodium DL-Lactate-d3 serves as a crucial tracer in stable isotope tracing studies, enabling

researchers to elucidate metabolic pathways and quantify metabolic fluxes.

Metabolic Flux Analysis (MFA)
Metabolic Flux Analysis is a powerful technique for quantifying the rates of intracellular

metabolic reactions.[2] By introducing a stable isotope-labeled substrate like Sodium DL-
Lactate-d3, researchers can track the incorporation of deuterium into downstream metabolites.

This provides a detailed map of metabolic pathway activity, which is invaluable for

understanding cellular metabolism in both healthy and diseased states.[2][3]

Cancer Metabolism Research
The altered metabolism of cancer cells, often characterized by the Warburg effect, presents

unique therapeutic targets.[4] Lactate, once considered a mere waste product, is now

recognized as a key player in cancer cell signaling and metabolism.[4] Sodium DL-Lactate-d3
can be used to trace lactate utilization and its role in fueling tumor growth and metastasis. For

instance, studies have explored how cancer cells utilize lactate as a carbon source for the citric

acid cycle.[2] Furthermore, D-lactate, a component of the DL-lactate racemic mixture, has been

investigated for its potential to inhibit cancer cell proliferation.[5]

Investigating Cellular Signaling Pathways
Recent research has highlighted the role of lactate in cellular signaling. For example, D-sodium

lactate has been shown to promote the activation of the NF-κB signaling pathway in bovine
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mammary epithelial cells, suggesting a role for lactate in inflammatory responses.[6] The use of

Sodium DL-Lactate-d3 allows for precise investigation into how lactate and its metabolites

influence such signaling cascades.

Experimental Methodologies
The successful application of Sodium DL-Lactate-d3 in research hinges on robust

experimental protocols. Below are generalized methodologies for its use in stable isotope

tracing experiments.

General Protocol for Stable Isotope Labeling in Cell
Culture
This protocol outlines the basic steps for a stable isotope tracing experiment using Sodium DL-
Lactate-d3 in cultured cells.

Cell Seeding: Plate cells at a suitable density in a multi-well plate (e.g., 6-well plate) and

incubate overnight to allow for attachment.[7]

Tracer Introduction: Replace the standard culture medium with a medium containing Sodium
DL-Lactate-d3. The concentration of the tracer should be optimized for the specific cell type

and experimental question. It is recommended to use dialyzed fetal bovine serum (FBS) to

minimize the presence of unlabeled lactate.[7]

Incubation: Incubate the cells with the tracer-containing medium for a duration sufficient to

achieve isotopic steady-state in the metabolic pathways of interest. This can range from

minutes for glycolysis to several hours or days for other pathways.[7]

Metabolite Extraction: After incubation, rapidly quench metabolism and extract metabolites. A

common method involves aspirating the medium, washing the cells with ice-cold phosphate-

buffered saline (PBS), and then adding a cold extraction solvent (e.g., 80% methanol).[7]

Sample Preparation and Analysis: The extracted metabolites are then prepared for analysis

by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy to

determine the isotopic enrichment in downstream metabolites.
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Logical Workflow for a Stable Isotope Tracing
Experiment
The following diagram illustrates the logical workflow of a typical stable isotope tracing

experiment.

Preparation

Experiment

Analysis

Cell Seeding & Growth

Introduce Tracer to Cells

Prepare Tracer Medium
(with Sodium DL-Lactate-d3)

Incubate for Desired Time

Quench Metabolism & Extract Metabolites

Mass Spectrometry / NMR Analysis

Data Processing & Isotope Enrichment Calculation

Metabolic Flux Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Fig. 1: Experimental workflow for stable isotope tracing.

Signaling Pathway Involvement
Lactate is increasingly recognized as a signaling molecule that can influence various cellular

processes. The diagram below depicts the lactate-mediated activation of the NF-κB signaling

pathway.
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Fig. 2: Lactate-mediated NF-κB signaling pathway.
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Conclusion
Sodium DL-Lactate-d3 is an indispensable tool for researchers seeking to unravel the

complexities of cellular metabolism. Its application in stable isotope tracing provides

unparalleled insights into metabolic fluxes and the role of lactate in health and disease. This

guide serves as a foundational resource for the effective utilization of this powerful research

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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